Cas no 516-42-7 (a-Cortolone)

a-Cortolone structure

Product Name:a-Cortolone

CAS No:516-42-7

MF:C₂₁H₃₄O₅

MW:366.49166727066

CID:368112

PubChem ID:160499

Update Time:2025-04-19

a-Cortolone Chemical and Physical Properties

Names and Identifiers

- Pregnan-11-one,3,17,20,21-tetrahydroxy-, (3a,5b,20S)-
- α-Cortolone
- (3R,5R,8S,9S,10S,13S,14S,17R)-17-[(1S)-1,2-dihydroxyethyl]-3,17-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-11-one
- 5B-PREGNAN-3A,17A,20A,21-TETROL-11-ONE
- 20alpha-Cortolone
- AC1L4NQA
- AC1Q6IFF
- a-Cortolone
- Cortolon
- Cortolone
- 5.beta.-Pregnan-11-one,17,20.alpha.,21-tetrahydroxy-
- 3.alpha.,20.alpha.,21-Tetrahydroxy-5.beta.-pregnan-11-one
- Pregnan-11-one,17,20,21-tetrahydroxy-, (3.alpha.,5.beta.,20S)-
- NSC-59872
- 3J9D9J550A
- Q27106233
- Pregnan-11-one, 3,17,20,21-tetrahydroxy-, (3.alpha.,5.beta.,20S)-
- C05481
- DTXSID10904343
- UNII-3J9D9J550A
- 5.beta.-Pregnane-3.alpha.,20.alpha.,21-tetrol-11-one
- NS00122712
- 5a,17,20a,21-tetrol-11-one
- 5beta-Pregnane-3alpha,17,20alpha,21-tetrol-11-one
- NSC59872
- CHEMBL1908042
- 3alpha,17alpha,20alpha,21-Tetrahydroxy-5beta-pregnan-11-one
- Pregnan-11-one, 3,17,20,21-tetrahydroxy-, (3alpha,5beta,20S)-
- NSC 59872
- 5beta-Pregnan-11-one, 3alpha,17,20alpha,21-tetrahydroxy-
- alpha-Cortolone
- CORTOLONE [MI]
- 5beta-11-oxo-pregnane-3alpha, 11beta ,17, 20S, 21-tetrol
- 20.alpha.-Cortolone
- CHEBI:3899
- 516-42-7
- .alpha.-Cortolone
- Inchi： 1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-15,17-18,22-23,25-26H,3-11H2,1-2H3/t12-,13-,14+,15+,17+,18-,19+,20+,21+/m1/s1
- InChI Key： JXCOSKURGJMQSG-AZQJGLEESA-N
- SMILES： O[C@]1([C@H](CO)O)CC[C@H]2[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)O

Computed Properties

Exact Mass: 366.24072
Monoisotopic Mass: 366.24062418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 593
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.8
Topological Polar Surface Area: 98Å²

Experimental Properties

Melting Point: 208-209°
PSA: 97.99
LogP: 1.65330
Specific Rotation: D25 +44° (c = 0.5 in ethanol); D28 +34.2° (ethanol)

a-Cortolone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C696280-2.5mg	a-Cortolone	516-42-7		2.5mg	$ 211.00	2023-09-08
TRC	C696280-25mg	a-Cortolone	516-42-7		25mg	$ 1596.00	2023-09-08
1PlusChem	1P00DC5F-1mg	ALPHA-CORTOLONE	516-42-7	≥98%	1mg	$135.00	2024-04-30
1PlusChem	1P00DC5F-5mg	ALPHA-CORTOLONE	516-42-7	≥98%	5mg	$495.00	2024-04-30
1PlusChem	1P00DC5F-10mg	ALPHA-CORTOLONE	516-42-7	≥98%	10mg	$801.00	2024-04-30
1PlusChem	1P00DC5F-25mg	ALPHA-CORTOLONE	516-42-7	≥98%	25mg	$1307.00	2024-04-30